Cas no 1807206-83-2 (2,6-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol)

• Product Name: 2,6-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol
• CAS No: 1807206-83-2
• MF: C₉H₄F₈O₂
• MW: 296.114090919495
• CID: 4962648
• Update Time: 2025-05-19

2,6-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol

• Inchi： 1S/C9H4F8O2/c10-7(11)19-3-1-4(8(12,13)14)6(18)5(2-3)9(15,16)17/h1-2,7,18H
• InChI Key： TZQHCZDIANEXGQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1O)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5

Additional information on 2,6-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol

Recent Advances in the Study of 2,6-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol (CAS: 1807206-83-2)

The compound 2,6-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol (CAS: 1807206-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. The presence of multiple fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it an attractive candidate for further investigation. Researchers have successfully synthesized this compound using advanced fluorination techniques, achieving high yields and purity, which are critical for subsequent biological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,6-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential utility in the development of anti-inflammatory agents. Additionally, the compound's ability to modulate specific protein-protein interactions has been explored, opening new avenues for targeting previously undruggable proteins.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability in vivo. Recent advancements in prodrug strategies and formulation technologies are being explored to address these limitations and enhance the compound's therapeutic potential.

In conclusion, 2,6-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol represents a promising scaffold for the development of novel therapeutics. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in treating various diseases. The compound's unique structural features and biological activities position it as a valuable asset in the quest for innovative drug candidates.